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Compound of Interest

Compound Name: Ido1-IN-11

Cat. No.: B12423464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the preparation and use

of Ido1-IN-11, a potent inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1), with a focus on its

solubility and preparation in Dimethyl Sulfoxide (DMSO).

Introduction to Ido1-IN-11
Ido1-IN-11 is a highly potent and selective inhibitor of the enzyme Indoleamine 2,3-

dioxygenase 1 (IDO1). IDO1 is a key enzyme in the kynurenine pathway, responsible for the

catabolism of the essential amino acid tryptophan. In the context of oncology, IDO1 is often

overexpressed in tumor cells and the tumor microenvironment, leading to localized tryptophan

depletion and the accumulation of immunosuppressive metabolites. This creates an

environment that suppresses the activity of effector T cells and promotes immune tolerance,

allowing tumors to evade the host's immune system. By inhibiting IDO1, Ido1-IN-11 can restore

local tryptophan levels, reverse the immunosuppressive environment, and enhance anti-tumor

immunity.

Physicochemical Properties
A summary of the key physicochemical properties of Ido1-IN-11 is presented in the table below.

It is crucial to distinguish between two compounds that have been referred to as "Ido1-IN-11" in

the literature and by chemical suppliers. The information provided here pertains to the

compound with CAS number 2306411-34-5.
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Property Value Reference

Chemical Name

N-(3-chloro-4-fluorophenyl)-1-

(oxan-4-yl)-1H-imidazole-4-

carboxamide

[1][2][3]

CAS Number 2306411-34-5 [1][2][3]

Molecular Formula C₂₂H₁₇ClFN₃O₃ [1][2][3]

Molecular Weight 425.84 g/mol [1][2][3]

IC₅₀ (IDO1) 0.6 nM [1][2][3]

Solubility and Preparation of Stock Solutions in
DMSO
Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of Ido1-
IN-11 for in vitro and in vivo studies. While a precise quantitative solubility limit in DMSO is not

publicly available, it is known to be soluble in DMSO. The following protocol provides a general

guideline for preparing a high-concentration stock solution.

Materials
Ido1-IN-11 powder (CAS 2306411-34-5)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque polypropylene or glass vials

Calibrated balance

Vortex mixer

Sonicator (optional)

Protocol for Preparation of a 10 mM Stock Solution
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Equilibrate Reagents: Allow the Ido1-IN-11 powder and DMSO to come to room temperature

before use.

Weighing: Accurately weigh the desired amount of Ido1-IN-11 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.26

mg of Ido1-IN-11 (Molecular Weight: 425.84 g/mol ).

Dissolution:

Add the appropriate volume of DMSO to the vial containing the Ido1-IN-11 powder. For

the example above, add 1 mL of DMSO.

Cap the vial tightly and vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

If the compound does not dissolve completely, brief sonication in a water bath may be

used to aid dissolution.

Aliquoting and Storage:

Once the Ido1-IN-11 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, amber or opaque vials to avoid repeated freeze-thaw cycles and

exposure to light.

Store the aliquots at -20°C or -80°C for long-term storage. Vendor data suggests that

DMSO solutions are stable for up to 6 months when stored at -80°C.[1]

Summary of Stock Solution Preparation
The following table provides the required mass of Ido1-IN-11 to prepare different volumes of a

10 mM stock solution in DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12423464?utm_src=pdf-body
https://www.benchchem.com/product/b12423464?utm_src=pdf-body
https://www.benchchem.com/product/b12423464?utm_src=pdf-body
https://www.benchchem.com/product/b12423464?utm_src=pdf-body
https://www.benchchem.com/product/b12423464?utm_src=pdf-body
https://dcchemicals.com/product_show-ido1-in-11.html?datasheet=datasheet
https://www.benchchem.com/product/b12423464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Desired Volume of 10 mM Stock Mass of Ido1-IN-11 to Weigh (mg)

1 mL 4.26 mg

5 mL 21.3 mg

10 mL 42.6 mg

Experimental Protocols: Application in Cell-Based
Assays
Ido1-IN-11 is frequently used in cell-based assays to investigate its impact on IDO1 activity and

downstream cellular responses. The following is a general protocol for treating cells with Ido1-
IN-11.

Preparation of Working Solutions
Thaw Stock Solution: Thaw an aliquot of the Ido1-IN-11 stock solution at room temperature.

Serial Dilutions: Prepare serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, to avoid solvent-induced cytotoxicity. A vehicle control (medium with

the same final concentration of DMSO) should always be included in the experimental

design.

General Cell Treatment Protocol
Cell Seeding: Seed cells in appropriate culture plates or flasks and allow them to adhere and

grow to the desired confluency.

Treatment: Remove the existing culture medium and replace it with fresh medium containing

the desired final concentration of Ido1-IN-11 or the vehicle control.

Incubation: Incubate the cells for the desired period, as determined by the specific

experimental aims.
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Downstream Analysis: Following incubation, cells can be harvested for various downstream

analyses, such as measurement of kynurenine levels, analysis of T-cell proliferation, or

assessment of gene and protein expression.

Visualizing the IDO1 Pathway and Experimental
Workflow
The IDO1 Signaling Pathway
The following diagram illustrates the central role of IDO1 in tryptophan metabolism and its

impact on the immune system. Ido1-IN-11 acts by inhibiting the IDO1 enzyme, thereby

blocking this pathway.
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Caption: The IDO1 metabolic pathway and the inhibitory action of Ido1-IN-11.

Experimental Workflow for In Vitro Studies
This diagram outlines a typical experimental workflow for evaluating the efficacy of Ido1-IN-11
in a cell-based assay.
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Caption: A generalized workflow for in vitro experiments using Ido1-IN-11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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